![molecular formula C5H4ClN5 B2481347 5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine CAS No. 5899-92-3](/img/structure/B2481347.png)
5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a synthetic compound with the empirical formula C5H3ClN4 . It is a solid substance and is part of a class of non-naturally occurring small molecules known as [1,2,4]triazolo[1,5-a]pyrimidines .
Synthesis Analysis
The synthesis of new triazolo[1,5-a]pyrimidines, including this compound, has been achieved using a process related to the Biginelli-like reaction . This involves the use of hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine . The reaction can be carried out in either a sequential or one-pot procedure .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string Clc1nccc2ncnn12 . The InChI representation is 1S/C5H3ClN4/c6-5-7-2-1-4-8-3-9-10(4)5/h1-3H .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 154.56 . The CAS Number is 76044-36-5 .Scientific Research Applications
Anticancer Agents
"[1,2,4]Triazolo[1,5-a]pyrimidine and indole skeletons are widely used to design anticancer agents . A series of [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives were designed and synthesized by the molecular hybridization strategy . The antiproliferative activities of the target compounds were tested against three human cancer cell lines, MGC-803, HCT-116 and MCF-7 . Compound H12 exhibited the most active antiproliferative activities .
Suppression of ERK Signaling Pathway
The compound H12 exhibited significant inhibitory effects on the ERK signaling pathway, resulting in the decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2 and AKT . This suppression of the ERK signaling pathway is a potential therapeutic strategy for cancer treatment .
Induction of Cell Apoptosis
Compound H12 induced cell apoptosis and G2/M phase arrest, and regulated cell cycle-related and apoptosis-related proteins in MGC-803 cells . This indicates the potential of these compounds in inducing programmed cell death in cancer cells .
Antifungal Agents
The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) have shown remarkable biological activities in a variety of domains, including as antifungal agents . This makes them valuable in the development of new antifungal drugs .
Antiviral Agents
TPs have also been found to exhibit antiviral activities . This suggests their potential use in the development of antiviral drugs .
Anti-inflammatory and Analgesic Agents
TPs have shown anti-inflammatory and analgesic activities . This indicates their potential use in the treatment of inflammatory conditions and pain management .
These are just a few of the many potential applications of “5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine” and its derivatives in scientific research. It’s clear that this compound has a wide range of potential uses in medicinal chemistry .
Future Directions
The future directions for research on 5-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine could include further exploration of its synthesis, chemical reactions, and mechanism of action. Additionally, more research could be done to determine its physical and chemical properties, as well as its safety and hazards. Given its potential biological activities, it could also be explored for potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cyclin-dependent kinase 2 (cdk2) and have shown remarkable anti-epileptic activities .
Mode of Action
Related compounds have been found to inhibit cdk2, a protein kinase involved in cell cycle regulation . This inhibition can lead to alterations in cell cycle progression and induce apoptosis within cells .
Biochemical Pathways
Related compounds have been found to suppress the erk signaling pathway, which plays a crucial role in cell proliferation and differentiation .
Result of Action
Related compounds have been found to inhibit the growth of various cancer cell lines and induce apoptosis .
properties
IUPAC Name |
5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN5/c6-3-1-4(7)11-5(10-3)8-2-9-11/h1-2H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQTUNHJJOPOZEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C(=NC=N2)N=C1Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5899-92-3 |
Source
|
Record name | 5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.